Cas no 2195750-83-3 (2-(2,4-Dioxo-1,3-diazaspiro[4.7]dodecan-3-yl)ethanesulfonyl fluoride)

• Product Name: 2-(2,4-Dioxo-1,3-diazaspiro[4.7]dodecan-3-yl)ethanesulfonyl fluoride
• CAS No: 2195750-83-3
• MF: C₁₂H₁₉FN₂O₄S
• MW: 306.353665590286
• CID: 5463313
• Update Time: 2025-08-04

2-(2,4-Dioxo-1,3-diazaspiro[4.7]dodecan-3-yl)ethanesulfonyl fluoride Chemical and Physical Properties

Names and Identifiers

• 2-(2,4-Dioxo-1,3-diazaspiro[4.7]dodecan-3-yl)ethanesulfonyl fluoride
• Z3488531230
• 2-{2,4-dioxo-1,3-diazaspiro[4.7]dodecan-3-yl}ethane-1-sulfonyl fluoride

• Inchi： 1S/C12H19FN2O4S/c13-20(18,19)9-8-15-10(16)12(14-11(15)17)6-4-2-1-3-5-7-12/h1-9H2,(H,14,17)
• InChI Key： OVJKBIIAKMFKNQ-UHFFFAOYSA-N
• SMILES： S(CCN1C(NC2(C1=O)CCCCCCC2)=O)(=O)(=O)F

Computed Properties

• Exact Mass: 306.10495643 g/mol
• Monoisotopic Mass: 306.10495643 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 20
• Rotatable Bond Count: 3
• Complexity: 492
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 306.36
• XLogP3: 1.7
• Topological Polar Surface Area: 91.9

Additional information on 2-(2,4-Dioxo-1,3-diazaspiro[4.7]dodecan-3-yl)ethanesulfonyl fluoride

Comprehensive Guide to 2-(2,4-Dioxo-1,3-diazaspiro[4.7]dodecan-3-yl)ethanesulfonyl fluoride (CAS No. 2195750-83-3)

2-(2,4-Dioxo-1,3-diazaspiro[4.7]dodecan-3-yl)ethanesulfonyl fluoride (CAS No. 2195750-83-3) is a specialized sulfonyl fluoride derivative with a unique spirocyclic structure. This compound has garnered significant attention in the field of medicinal chemistry and bioconjugation due to its reactive sulfonyl fluoride group, which enables selective modifications of proteins and other biomolecules. Researchers are increasingly exploring its applications in proteomics, drug discovery, and chemical biology, making it a valuable tool for modern scientific investigations.

The molecular structure of 2-(2,4-Dioxo-1,3-diazaspiro[4.7]dodecan-3-yl)ethanesulfonyl fluoride features a diazaspiro[4.7]dodecane core, which contributes to its stability and reactivity. The ethanesulfonyl fluoride moiety is particularly noteworthy, as it allows for covalent bonding with nucleophilic residues such as lysine, tyrosine, and serine in proteins. This property has led to its use in activity-based protein profiling (ABPP) and the development of covalent inhibitors, which are currently a hot topic in pharmaceutical research.

One of the most exciting applications of 2-(2,4-Dioxo-1,3-diazaspiro[4.7]dodecan-3-yl)ethanesulfonyl fluoride is in the field of targeted protein degradation, a cutting-edge strategy in drug development. By leveraging its reactive group, scientists can design PROTACs (Proteolysis-Targeting Chimeras) and other bifunctional molecules that selectively degrade disease-causing proteins. This approach has shown promise in treating cancers, neurodegenerative diseases, and autoimmune disorders, aligning with the growing demand for precision medicine.

In addition to its role in drug discovery, 2-(2,4-Dioxo-1,3-diazaspiro[4.7]dodecan-3-yl)ethanesulfonyl fluoride is also used in chemical proteomics to study protein function and interactions. Its ability to form stable covalent bonds with proteins makes it an excellent probe for identifying and characterizing enzyme active sites, post-translational modifications, and protein-protein interactions. This has significant implications for understanding cellular signaling pathways and developing new therapeutic targets.

The synthesis of 2-(2,4-Dioxo-1,3-diazaspiro[4.7]dodecan-3-yl)ethanesulfonyl fluoride involves multi-step organic reactions, including the formation of the spirocyclic core and the introduction of the sulfonyl fluoride group. Recent advancements in flow chemistry and green chemistry have improved the efficiency and scalability of its production, addressing the needs of industrial and academic researchers. These innovations are particularly relevant in the context of sustainable chemistry, a key focus area in modern scientific research.

From a commercial perspective, the demand for 2-(2,4-Dioxo-1,3-diazaspiro[4.7]dodecan-3-yl)ethanesulfonyl fluoride is expected to grow, driven by its expanding applications in biopharmaceuticals and diagnostics. Companies specializing in high-throughput screening and fragment-based drug design are increasingly incorporating this compound into their workflows. Additionally, its compatibility with click chemistry and other bioorthogonal reactions enhances its utility in multidisciplinary research.

For researchers working with 2-(2,4-Dioxo-1,3-diazaspiro[4.7]dodecan-3-yl)ethanesulfonyl fluoride, proper handling and storage are essential to maintain its reactivity and stability. The compound should be stored in a cool, dry environment, protected from moisture and light. Safety data sheets (SDS) provide detailed guidelines for its use, ensuring compliance with laboratory safety standards. As with all reactive chemical probes, appropriate personal protective equipment (PPE) is recommended during experimentation.

In summary, 2-(2,4-Dioxo-1,3-diazaspiro[4.7]dodecan-3-yl)ethanesulfonyl fluoride (CAS No. 2195750-83-3) is a versatile and highly functionalized compound with broad applications in chemical biology, drug discovery, and proteomics. Its unique structure and reactivity make it a valuable asset for scientists exploring new frontiers in life sciences and therapeutic development. As research continues to uncover its potential, this compound is poised to play a pivotal role in advancing precision medicine and biomolecular engineering.